Cas no 106538-35-6 (3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl-
• CAS No: 106538-35-6
• MF: C₁₄H₉Br₂N₃O
• MW: 395.048761129379
• CID: 127199
• PubChem ID: 135410777
• Update Time: 2025-05-26

3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl-
• 2-(2,4-DIBROMOPHENYL)-1,2-DIHYDRO-5-PHENYL-3H-1,2,4-TRIAZOL-3-ONE
• 2-(2,4-dibromophenyl)-5-phenyl-1H-1,2,4-triazol-3-one
• 2-(2,4-Dibromo-phenyl)-5-phenyl-1,2-dihydro-[1,2,4]triazol-3-one
• 2-(2,4-Dibrom-phenyl)-5-phenyl-1,2-dihydro-[1,2,4]triazol-3-on
• 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl
• HMS1676F17
• 2-(2,4-Dibromophenyl)-1,2-dihydro-5-phenyl-3H-
• CHEMBL1477424
• SMR000505018
• AKOS000525745
• 106538-35-6
• Z56768693
• 2-(2,4-Dibromophenyl)-5-phenyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• MFCD01410232
• DTXSID00389100
• MLS001205131
• HMS2836B16

• MDL： MFCD00628117
• Inchi： 1S/C14H9Br2N3O/c15-10-6-7-12(11(16)8-10)19-14(20)17-13(18-19)9-4-2-1-3-5-9/h1-8H,(H,17,18,20)
• InChI Key： XZPYNEVOOICIET-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1C(NC(C2C=CC=CC=2)=N1)=O)Br

Computed Properties

• Exact Mass: 392.91100
• Monoisotopic Mass: 392.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.83
• Boiling Point: 455°C at 760 mmHg
• Flash Point: 229°C
• Refractive Index: 1.725
• PSA: 50.68000
• LogP: 3.75260

Additional information on 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl-

Introduction to 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl and Its Significance in Modern Chemical Biology

The compound with the CAS no. 106538-35-6, identified as 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of multiple functional groups, including triazolone, bromophenyl, and phenyl moieties, endows this molecule with a rich chemical profile that makes it a valuable scaffold for further derivatization and exploration.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. Among these, triazolone derivatives have shown promise as inhibitors of various biological targets. The specific arrangement of atoms in 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl contributes to its ability to interact with biological systems in unique ways. The bromophenyl group enhances lipophilicity and electronic properties, making it an attractive candidate for drug design. Moreover, the triazolone core is known for its stability and reactivity under various conditions, which is crucial for developing compounds that can withstand metabolic transformations in vivo.

Recent studies have highlighted the importance of triazolone derivatives in addressing various therapeutic challenges. For instance, research has demonstrated their efficacy as kinase inhibitors due to their ability to bind to the ATP-binding pockets of these enzymes. The structural motif of 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl aligns well with this requirement. The combination of the 5-phenyl group and the electron-withdrawing nature of the bromophenyl moiety optimizes interactions with target proteins. This has led to its investigation as a potential lead compound in the development of treatments for cancers and inflammatory diseases.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of organic chemists. Key steps include cyclization reactions that form the triazolone core followed by functionalization at the 5-position with a phenyl group. The introduction of bromine atoms at the 2 and 4 positions of the phenyl ring is achieved through electrophilic aromatic substitution reactions. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into how structural modifications can enhance biological activity.

One of the most compelling aspects of studying compounds like 3H-1,2,4-Triazol-3-one,2-(2,4-dibromophenyl)-1,2-dihydro-5-phenyl is their potential to serve as probes for understanding biological mechanisms. Researchers are increasingly employing structure-based drug design approaches to develop molecules that can modulate specific pathways with high selectivity. The unique chemical properties of this compound make it an excellent candidate for such studies. For example, its ability to inhibit certain enzymes while sparing others could lead to fewer side effects compared to existing therapies.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Advanced computational methods allow researchers to predict how different structural modifications will affect biological activity before conducting costly laboratory experiments. In the case of 3H-1,2,4-Triazol-3-one, computational studies have been instrumental in identifying optimal positions for functional groups like bromine atoms on the phenyl ring. These predictions are often validated through experimental synthesis and biological testing.

The pharmacokinetic profile of any drug candidate is critical for its success in clinical trials. The lipophilicity and solubility properties of 3H-1,2,4-Triazol-3-one, influenced by its aromatic rings and bromine substituents, are key factors that determine how well it will be absorbed and distributed in the body. Preliminary studies suggest that this compound exhibits promising pharmacokinetic properties that could make it suitable for oral administration if further optimized.

As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that target them effectively. The development of targeted therapies has been revolutionized by advances in genomics and proteomics, which provide detailed insights into how diseases progress at a molecular level. Compounds like 3H-1, derived from rational drug design principles, represent a new generation of treatments aimed at addressing these complexities.

The future directions for research on this compound are vast and exciting. One area involves exploring its potential as an antiviral agent, given its ability to disrupt protein-protein interactions essential for viral replication. Another avenue is investigating its effects on neurological disorders, where triazolone derivatives have shown promise as modulators of neurotransmitter systems.

In conclusion, 3H - 1 , 2 , 4 - Tri azo l - 3 - one , 2 - ( 2 , 4 - dibromo phen yl ) - 1 , 2 - di hydro - 5 - phen yl ( CAS no . 106538 -35 -6 ) stands out as a remarkable example o f how structural complexity can be leveraged t o develop novel therapeutic agents . Its unique combination o f functional groups makes it an attractive scaffold f or further exploration , while preliminary studies suggest exciting possibilities f or its application i n medicine . As research continues t o uncover new insights i n molecular biology, compounds like these will undoubtedly play an increasingly important role i n shaping future treatments .